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Compound of Interest |

Compound Name: C.I. Direct Red 10
CAS No.: 2429-70-1
Cat. No.: B1197060

Get Quote

Executive Summary

C.1. 22145, chemically known as Acid Red 114, is a high-molecular-weight bisazo (disazo) dye

historically utilized in the textile industry but recently repurposed as a potent pharmacological
probe in neurobiology. Its structural architecture—featuring two sulfonate groups symmetrically
positioned on a hydrophobic naphthalene-bisazo backbone—mimics the charge distribution of
L-glutamate. This "glutamate isostere™ property allows C.I. 22145 to function as a nanomolar-
affinity competitive inhibitor of the Vesicular Glutamate Transporter (VGLUT), the gatekeeper
protein responsible for loading glutamate into synaptic vesicles.

This guide provides a comprehensive technical analysis of C.I. 22145, moving beyond its
colorimetric properties to focus on its application as a tool for dissecting glutamatergic
neurotransmission.

Molecular Architecture & Structural Dynamics

The efficacy of C.l. 22145 as a biological probe is dictated by its specific supramolecular
assembly. Unlike simple monoazo dyes, its bisazo structure creates a rigid, planar hydrophobic
core that facilitates intercalation into protein binding pockets, while the flanking sulfonate
groups provide electrostatic anchor points.
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» Core Scaffold: The molecule is built upon a 3,3'-dimethylbenzidine (o-tolidine) backbone.
This central biphenyl system provides the necessary steric bulk to span the transmembrane
channel of transporter proteins.

o Chromophores: Two azo (-N=N-) linkages connect the core to naphthalene derivatives (G
acid and phenol).

e Functionalization: The phenol moiety is esterified with a p-tolylsulfonyl (tosyl) group. This
bulky hydrophobic group is critical, as it enhances the dye's affinity for the hydrophobic
pockets adjacent to the glutamate binding site in VGLUT, differentiating it from smaller, less
potent inhibitors.

Synthesis Pathway Visualization

The following diagram outlines the convergent synthesis of C.I. 22145, highlighting the critical
diazo coupling steps that define its geometry.
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Figure 1: Convergent Synthesis Pathway of C.I. 22145

Click to download full resolution via product page

[1]
Pharmacological Utility: VGLUT Inhibition[2]

The primary value of C.I. 22145 in drug development lies in its ability to block VGLUT
(SLC17A6/7/8). VGLUTSs are responsible for the uptake of glutamate into synaptic vesicles, a
process driven by a proton electrochemical gradient (

)-[L[2]31[4]
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Mechanism of Action: Glutamate Isostere Competition

C.1. 22145 acts as a "molecular ruler" and competitive antagonist.
o Electrostatic Mimicry: The sulfonate groups (

) on the dye mimic the
-and

-carboxyl groups of L-glutamate.

¢ Binding Site Occupancy: Homology modeling (based on the DgoT bacterial transporter)
suggests the dye binds to the cytoplasmic opening of the VGLUT channel.

o Key Residue Interaction: The sulfonate groups form salt bridges with conserved arginine and
histidine residues (specifically Arg88 and His199 in VGLUTZ2) that normally recognize
glutamate. The hydrophobic o-tolidine core interacts with Phe219, stabilizing the blocked
conformation.
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Figure 2: Competitive Inhibition of VGLUT by C.I. 22145
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Physicochemical Characterization

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b1197060/docs?utm_src=pdf-body-img#c-i-22145-double-azo-class-dye-characteristics
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

For researchers utilizing C.1. 22145, verifying the purity and identity of the dye is a prerequisite

for reproducible data.

Table 1: Physicochemical Constants

Parameter

Specification

Notes

Chemical Formula

ngcontent-ng-c1989010908=""
_nghost-ng-c3017681703=""
class="inline ng-star-inserted">

Disodium salt form is standard.

High MW prevents passive

diffusion across intact cell

Molecular Weight 830.82 g/mol membranes (requires
permeabilization or vesicular
isolation).

Measured in water. Deep red

(V) ~199 nm, ~280 nm Azo bond transitions.

N Soluble in ethanol; insoluble in

Solubility Water: ~60 g/L (90°C)
non-polar solvents.

Highly ionized at physiological

pKa ~1.5 (Sulfonic acids) vy Py J
pH (7.4).

Appearance Deep Maroon/Red Powder Hygroscopic; store desiccated.

Experimental Protocols
Protocol A: Preparation of Stock Solution (10 mM)

Rationale: C.I. 22145 is prone to aggregation at high concentrations due to

stacking of the diazo rings. A standardized solubilization protocol is essential.
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» Weighing: Weigh 8.31 mg of C.l. 22145 powder.
e Solvent: Add 1.0 mL of ultrapure water (Milli-Q) or DMSO.

o Note: DMSO is preferred for long-term storage (-20°C) to prevent hydrolysis of the tosyl
ester, though water is sufficient for immediate use.

» Dissolution: Vortex vigorously for 2 minutes. If particles persist, sonicate for 5 minutes at
room temperature.

e Filtration: Filter through a 0.22 um PVDF membrane to remove undissolved aggregates
which can cause false positives in scattering assays.

e Quality Control: Dilute 1:1000 in PBS and verify Absorbance at 515 nm is

(depending on path length and exact extinction coefficient).

Protocol B: VGLUT Inhibition Assay (Vesicular Uptake)

Rationale: This assay measures the specific inhibition of glutamate transport into isolated
synaptic vesicles.

Materials:

Crude synaptic vesicles (LP2 fraction) from rat brain.

Assay Buffer: 0.32 M sucrose, 10 mM HEPES-KOH (pH 7.4), 4 mM KCI, 4 mM MgSO

Radiotracer:

Inhibitor: C.I. 22145 (various concentrations: 10 nM — 10 pM).

Workflow:
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e Pre-incubation: Incubate 50 pg of synaptic vesicle protein with C.I. 22145 (or vehicle) in
Assay Buffer for 10 minutes on ice.

e Activation: Add 2 mM ATP to generate the proton gradient (

). Incubate for 2 minutes at 30°C.

o Uptake Initiation: Add 50 pM

e Reaction: Incubate for 5-10 minutes at 30°C.

o Termination: Rapid filtration through GF/C glass fiber filters (pre-soaked in 0.5% PEI to
reduce non-specific binding).

o Wash: Wash filters

with ice-cold Assay Buffer containing 100 mM KCI (to collapse gradient and remove surface-
bound glutamate).

» Quantification: Measure radioactivity via liquid scintillation counting.
e Analysis: Plot % Uptake vs. Log[Inhibitor] to determine IC

. Expect IC

Safety & Toxicology (Critical)

Carcinogenicity Warning: C.l. 22145 is classified as IARC Group 2B (Possibly carcinogenic to
humans).

o Metabolic Pathway: In vivo, intestinal bacteria and liver azoreductases cleave the azo bonds

(
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» Toxic Metabolite: This cleavage releases 3,3'-dimethylbenzidine (o-tolidine), a known
carcinogen.

e Handling: Always handle powder in a fume hood with N95/P100 respiratory protection. Treat
all waste as hazardous chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. researchgate.net [researchgate.net]

e 2. INHIBITION OF THE VESICULAR GLUTAMATE TRANSPORTER (VGLUT) WITH
CONGO RED ANALOGS: NEW BINDING INSIGHTS - PMC [pmc.ncbi.nlm.nih.gov]

« 3. Inhibitor of the glutamate vesicular transporter (VGLUT) - PubMed
[pubmed.ncbi.nlm.nih.gov]

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.google.com/url?sa=E&q=https%3A%2F%2Fpublications.iarc.fr%2FBook-And-Report-Series%2FIarc-Monographs-On-The-Identification-of-Carcinogenic-Hazards-To-Humans%2FOccupational-Exposures-Of-Hairdressers-And-Barbers-And-Personal-Use-Of-Hair-Colourants-Some-Hair-Dyes-Cosmetic-Colourants-Industrial-Dyestuffs-And-Aromatic-Amines-1993
https://pmc.ncbi.nlm.nih.gov/articles/PMC7904594/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F33399435%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.ncbi.nlm.nih.gov%2Fpmc%2Farticles%2FPMC7186132%2F
https://www.aatbio.com/absorbance-uv-visible-spectrum-graph-viewer/acid_red_114
https://www.aatbio.com/absorbance-uv-visible-spectrum-graph-viewer/acid_red_114
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.aatbio.com%2Fsubstance%2Facid-red-114
https://www.cncolorchem.com/upLoad/file/20170327/14906020756420347.pdf
https://www.medchemexpress.com/c-i-acid-red-114.html
https://www.google.com/url?sa=E&q=http%3A%2F%2Fwww.worlddyevariety.com%2Facid-dyes%2Facid-red-114.html
https://www.benchchem.com/product/b1197060?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/348222125_Inhibition_of_the_Vesicular_Glutamate_Transporter_VGLUT_with_Congo_Red_Analogs_New_Binding_Insights
https://pmc.ncbi.nlm.nih.gov/articles/PMC7904594/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7904594/
https://pubmed.ncbi.nlm.nih.gov/16101493/
https://pubmed.ncbi.nlm.nih.gov/16101493/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4. Inhibitor of the glutamate vesicular transporter (VGLUT) - PubMed
[pubmed.ncbi.nlm.nih.gov]

5. Absorption [Acid Red 114] | AAT Bioquest [aatbio.com]

6. cncolorchem.com [cncolorchem.com]

7. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [C.l. 22145 double azo class dye characteristics].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197060/docs#c-i-22145-double-azo-class-dye-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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